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Compound of Interest

Compound Name: CH-0793076 TFA

Cat. No.: B8117054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CH-0793076 TFA is a potent, hexacyclic analog of camptothecin and an active metabolite of

the investigational drug TP300.[1][2] It functions as a DNA topoisomerase I (Top1) inhibitor, a

critical enzyme involved in relieving torsional stress during DNA replication and transcription.[1]

[2][3] By stabilizing the Top1-DNA cleavage complex, CH-0793076 TFA prevents the re-ligation

of the DNA strand, leading to the accumulation of single-strand breaks.[3][4][5] The collision of

replication forks with these stabilized complexes results in irreversible double-strand breaks,

ultimately triggering cell cycle arrest and apoptosis.[6] This mechanism of action makes CH-
0793076 TFA a compound of interest for anticancer drug development.

This document provides detailed application notes and protocols for determining the half-

maximal inhibitory concentration (IC50) of CH-0793076 TFA.

Data Presentation
The inhibitory activity of CH-0793076 TFA has been characterized in both biochemical and cell-

based assays. The following table summarizes the reported IC50 values.
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Assay Type Target/Cell Line IC50 Value Reference

Biochemical Assay DNA Topoisomerase I 2.3 µM [1][2][7]

Antiproliferative Assay PC-6/BCRP cells 0.35 nM [1][2]

Antiproliferative Assay PC-6/pRC cells 0.18 nM [1][2]

Signaling Pathway
The signaling pathway initiated by CH-0793076 TFA is characteristic of topoisomerase I

poisons. The key steps are the inhibition of the enzyme's religation activity, leading to DNA

damage and subsequent cellular responses.

Cellular Processes

Top1 Catalytic Cycle

Inhibitor Action Cellular Consequences

DNA Replication &
Transcription

DNA Torsional
Stress

Topoisomerase I (Top1)

Top1-DNA Cleavage
Complex Formation

(Single-strand break)

recruitment

DNA Religation

Stabilized Ternary
Complex

dissociation

CH-0793076 TFA Replication Fork
Collision

DNA Double-Strand
Breaks (DSBs)

DNA Damage
Response (DDR)

Cell Cycle Arrest
(S/G2 phase) Apoptosis

Click to download full resolution via product page

Caption: Mechanism of action for CH-0793076 TFA.

Experimental Protocols
Preparation of CH-0793076 TFA Stock Solution
Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Based_Assays_of_Topoisomerase_I_Inhibitors.pdf
https://www.researchgate.net/figure/General-mechanism-of-action-of-topoisomerase-I-a-Top-I-binds-to-the-DNA-b_fig1_344397451
https://www.researchgate.net/figure/Mechanism-of-action-of-topoisomerase-I_fig1_374697466
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Based_Assays_of_Topoisomerase_I_Inhibitors.pdf
https://www.researchgate.net/figure/General-mechanism-of-action-of-topoisomerase-I-a-Top-I-binds-to-the-DNA-b_fig1_344397451
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cell_Based_Assays_of_Topoisomerase_I_Inhibitors.pdf
https://www.researchgate.net/figure/General-mechanism-of-action-of-topoisomerase-I-a-Top-I-binds-to-the-DNA-b_fig1_344397451
https://www.benchchem.com/product/b8117054/docs?utm_src=pdf-body#application-notes-and-protocols-for-ic50-determination-of-ch-0793076-tfa
https://www.benchchem.com/product/b8117054/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ic50-determination-of-ch-0793076-tfa
https://www.benchchem.com/product/b8117054/docs?utm_src=pdf-body#application-notes-and-protocols-for-ic50-determination-of-ch-0793076-tfa
https://www.benchchem.com/product/b8117054/docs?utm_src=pdf-body#application-notes-and-protocols-for-ic50-determination-of-ch-0793076-tfa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CH-0793076 TFA powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Prepare a 10 mM stock solution of CH-0793076 TFA in DMSO. For example, for a

compound with a molecular weight of 574.5 g/mol , dissolve 5.75 mg in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication may be used

if necessary.[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

Protocol for Cell-Based IC50 Determination using MTT
Assay
This protocol outlines a general method for determining the antiproliferative IC50 of CH-
0793076 TFA in a selected cancer cell line. Optimization of cell seeding density and incubation

time is recommended for each cell line.

Materials:

Selected cancer cell line

Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

CH-0793076 TFA stock solution (10 mM in DMSO)

Sterile 96-well flat-bottom plates

Trypsin-EDTA
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Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO or solubilization buffer

Multichannel pipette

Microplate reader

Experimental Workflow:
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Caption: Workflow for IC50 determination via MTT assay.
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Procedure:

Cell Seeding:

Culture cells to approximately 80% confluency.

Harvest cells using trypsin-EDTA and perform a cell count.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.[8]

Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell

attachment.[8]

Compound Treatment:

Prepare a series of dilutions of CH-0793076 TFA in complete culture medium from the 10

mM stock. A 10-point, 3-fold serial dilution is a good starting point, with a final

concentration range spanning from nM to µM, based on the known IC50 values.

Include a vehicle control (medium with the same final concentration of DMSO as the

highest drug concentration) and a no-cell (media only) blank control.

Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions

to the respective wells.

Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO2 incubator.

MTT Assay and Data Collection:

After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.[1][8]

Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are

visible.

Carefully aspirate the medium containing MTT from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.[1]
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Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the average absorbance of the blank wells from all other absorbance readings.

Calculate the percentage of cell viability for each concentration using the following

formula:

% Viability = (Absorbance of treated well / Absorbance of vehicle control well) x 100

Plot the % Viability against the log of the compound concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism). The IC50 is the concentration of the

compound that results in a 50% reduction in cell viability.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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